Cas no 1806353-50-3 (Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate)

• Product Name: Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate
• CAS No: 1806353-50-3
• MF: C₁₃H₁₆Br₂O₂
• MW: 364.072942733765
• CID: 4950527
• Update Time: 2025-10-30

Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate

• Inchi： 1S/C13H16Br2O2/c1-2-17-13(16)12-10(7-4-8-14)5-3-6-11(12)9-15/h3,5-6H,2,4,7-9H2,1H3
• InChI Key： IGYNEERIEGKAHA-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(CBr)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate

Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate, identified by the CAS No. 1806353-50-3, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group and two brominated substituents. The presence of these functional groups makes it highly versatile and valuable in both academic research and industrial applications.

The synthesis of Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate involves a series of carefully controlled reactions. The starting material is typically a substituted benzoic acid, which undergoes esterification to form the benzoate ester. Subsequent bromination steps introduce the bromomethyl and 3-bromopropyl groups at specific positions on the aromatic ring. This multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate in drug discovery and development. Its structure allows for various modifications, making it an ideal candidate for exploring new pharmacophores. Researchers have demonstrated that this compound exhibits promising biological activity, particularly in inhibiting certain enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceutical research, Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate has found applications in materials science. Its brominated substituents contribute to its unique electronic properties, making it a valuable component in the development of advanced materials such as polymers and coatings. Recent advancements in polymer chemistry have leveraged this compound to create materials with enhanced mechanical strength and thermal stability.

The chemical stability of Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate is another key factor contributing to its utility. Studies have shown that it remains stable under a wide range of conditions, including elevated temperatures and varying pH levels. This stability makes it suitable for use in harsh industrial environments and long-term storage without degradation.

From an environmental perspective, the synthesis and application of Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate have been optimized to minimize ecological impact. Researchers have developed greener synthesis routes that reduce waste generation and energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, Ethyl 2-(bromomethyl)-6-(3-bromopropyl)benzoate (CAS No. 1806353-50-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, synthetic versatility, and biological activity position it as a valuable tool in both research and industry. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.